Cas no 958033-36-8 (2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone)

• Product Name: 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone
• CAS No: 958033-36-8
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 3032561
• Update Time: 2025-05-19

2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone
• Ethanone, 2-(2-fluorophenyl)-1-(3-pyridinyl)-

• Inchi： 1S/C13H10FNO/c14-12-6-2-1-4-10(12)8-13(16)11-5-3-7-15-9-11/h1-7,9H,8H2
• InChI Key： PPJGYIGKNLLBHI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CN=C1)CC1=CC=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone

Introduction to 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone (CAS No. 958033-36-8)

2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 958033-36-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This review provides an in-depth exploration of its chemical structure, pharmacological properties, and emerging applications in modern drug discovery, emphasizing its relevance to contemporary scientific advancements.

The molecular structure of 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone consists of a pyridine core substituted with a fluoro-substituted phenyl group and an acetyl moiety. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their enhanced biological activity and favorable pharmacological properties. 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone exemplifies this trend, as it has been investigated for its potential role in developing treatments for various therapeutic areas. Notably, its structural features align closely with those of known pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to synthesize derivatives with improved efficacy and reduced toxicity. For instance, studies have demonstrated that modifications at the pyridine ring or the fluoro-substituted phenyl group can significantly alter the compound's interaction with biological targets. This adaptability underscores its importance in the design of next-generation therapeutics.

The compound's relevance is further highlighted by its incorporation into several preclinical studies aimed at addressing unmet medical needs. In particular, investigations into its potential as a modulator of enzyme activity have shown promising results. Enzymes such as protein kinases, which are pivotal in cell signaling pathways, have been targeted using analogs derived from 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone. These studies not only underscore the compound's mechanistic potential but also open avenues for developing targeted therapies against diseases like cancer and inflammatory disorders.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone. Molecular modeling techniques have been employed to predict how variations in its structure might influence its binding affinity to biological targets. Such insights are invaluable for guiding synthetic efforts and optimizing lead compounds for clinical development. The integration of experimental data with computational predictions has accelerated the discovery process, making compounds like this one more accessible for therapeutic applications.

The synthesis of 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes not only ensures scalability but also allows for rapid exploration of structural diversity. Modern methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been instrumental in achieving high yields and purity levels necessary for pharmaceutical use. These advancements underscore the compound's feasibility as a starting point for drug development programs.

Emerging research also suggests that 2-(2-fluoro-phenyl)-1-pyridin-3-yl-ethanone may find applications beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in agrochemical formulations or as a ligand in material science research. For instance, fluorinated pyridines have been explored for their role in enhancing the performance of organic electronic materials due to their electron-withdrawing capabilities and stability under various conditions.

The safety and regulatory aspects of working with 2-(2-fluoro-phenyl)-1-pyridin-3-yethyl ethanone are also important considerations. While it does not fall under hazardous or controlled substance classifications, proper handling protocols must be followed to ensure worker safety and environmental protection. Standard laboratory practices, including personal protective equipment (PPE) use and waste disposal guidelines, should be adhered to when handling this compound.

In conclusion, 2-( 2 -fluoro - phenyl ) - 1 - pyridin - 3 - yl - ethanone ( CAS No . 958033 - 36 - 8 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with emerging evidence from preclinical studies , position it as a valuable scaffold for developing novel therapeutics . As scientific understanding advances , further applications in diverse fields are likely to emerge , reinforcing its importance as a key chemical entity in modern research .